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Compound of Interest

Compound Name: Methyl propionate

Cat. No.: B153301

Essential Safety and Handling Guide for Methyl
Propionate

This guide provides immediate, essential safety and logistical information for the handling of
Methyl propionate in a laboratory setting. It is intended for researchers, scientists, and drug
development professionals to ensure safe operational procedures and proper disposal.

Personal Protective Equipment (PPE)

When handling Methyl propionate, it is crucial to use appropriate personal protective
equipment to minimize exposure and ensure personal safety. The following PPE is
recommended:

o Eye and Face Protection: Wear chemical safety goggles or a face shield. All eye protection
should be tested and approved under government standards such as NIOSH (US) or EN 166
(EV).[1][2]

e Skin Protection:

o Gloves: Wear solvent-resistant gloves.[3] Butyl rubber gloves (0.3 mm thickness) are
specifically recommended.[4] It is important to inspect gloves before use and use proper
glove removal technique to avoid skin contact.[1] Contaminated gloves should be
disposed of in accordance with applicable laws and good laboratory practices.[1][4]
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o Protective Clothing: A complete suit protecting against chemicals is advised.[1] Flame-
retardant antistatic protective clothing should also be considered.[1][5] The type of
protective equipment must be selected based on the concentration and amount of the
hazardous substance at the specific workplace.[1]

o Respiratory Protection: If a risk assessment indicates that air-purifying respirators are
necessary, use a full-face respirator with multi-purpose combination (US) or type ABEK (EN
14387) respirator cartridges as a backup to engineering controls.[1][4] If the respirator is the
sole means of protection, a full-face supplied-air respirator should be used.[1][4] All
respirators and their components must be tested and approved under appropriate
government standards.[2][4]

Quantitative Data for Methyl Propionate

The following table summarizes key quantitative safety data for Methyl propionate:

Property Value Source
Flash Point 6°C (42.8°F) - Closed Cup [2][6]
Auto-ignition Temperature 465°C (869°F) [2]
Lower Explosion Limit 2.4% by volume [2]
Upper Explosion Limit 13.0% by volume [2]
Melting Point -88°C (-126°F) [1][5]
Boiling Point 79°C (174°F) [5]
NFPA Rating Health: 1, Flammability: 3, Be
Instability: O

Operational and Disposal Plans
Standard Operating Procedure for Handling Methyl
Propionate

e Preparation:
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o Ensure the work area is well-ventilated, preferably within a chemical fume hood.[7][8]
o Confirm that an emergency eyewash station and safety shower are readily accessible.[3]

o Remove all potential ignition sources from the handling area, including heat, sparks, and
open flames.[6][7][9]

o Use non-sparking tools and explosion-proof electrical equipment.[2][3][6]

o Ground and bond all containers and receiving equipment during transfer to prevent static
discharge.[2][3][6]

e Handling:

[¢]

Wear the appropriate PPE as detailed above.

[¢]

Avoid direct contact with skin and eyes, and avoid inhaling the vapor or mist.[1][9]

[e]

Open and handle containers with care in a well-ventilated area.[7]

o

If transferring the liquid, do so from a tightly closed container.[1][9][10] Containers that
have been opened must be carefully resealed and kept upright to prevent leakage.[1][9]

e Post-Handling:

o Wash hands thoroughly with soap and water after handling and before breaks or meals.[1]

[71[9]

o Remove and launder any contaminated clothing before reuse.[3][7] Inform the launderer of
the hazards of Methyl propionate.[3]

o Store Methyl propionate in a cool, dry, and well-ventilated area in a tightly closed
container.[1][3][9][10] Store away from heat, moisture, and incompatible materials such as
oxidizing agents, strong acids, and strong bases.[2][3]

Disposal Plan

Methyl propionate and its containers must be disposed of as hazardous waste.
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o Waste Collection:

o Collect waste Methyl propionate in its original container or a suitable, properly labeled,
sealed container.[3][5] Do not mix with other waste.[5][9]

o Even empty containers may retain product residue and should be handled as hazardous
waste.[2][6]

e Spill Management:

[¢]

In case of a spill, evacuate non-essential personnel.[3]

[¢]

Remove all ignition sources.[3][7]

Absorb the spill with an inert material such as vermiculite, dry sand, or earth.[2][3]

[e]

Collect the absorbed material into a sealed container for disposal.[3]

o

[¢]

Ventilate the area after cleanup is complete.[3]

[e]

Do not allow the chemical to enter drains or sewers due to the risk of explosion.[3][5]
» Final Disposal:
o Dispose of the hazardous waste through a licensed disposal company.[9]

o All disposal must be in accordance with local, regional, and national regulations.[5][6][9]
Contact your local Department of Environmental Protection (DEP) or regional EPA office
for specific guidance.[3]

Safety Workflow Diagram

The following diagram illustrates the key decision points and procedures for safely handling
Methyl propionate.
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Start: Handling Methyl Propionate

1. Preparation
- Assess Risks
- Ensure Ventilation
- Check Safety Equipment

2. Don PPE
- Safety Goggles/Face Shield
- Solvent-Resistant Gloves
- Protective Clothing
- Respirator (if needed)

3. Chemical Handling
- Use Fume Hood
- Avoid Inhalation/Contact
- Use Non-Sparking Tools
- Ground Equipment

Spill or Release?

Spill Response
- Evacuate Area
- Remove Ignition Sources
- Absorb with Inert Material
- Collect in Sealed Container

4. Storage
- Tightly Closed Container
- Cool, Dry, Well-Ventilated Area
- Away from Incompatibles

5. Waste Disposal
- Treat as Hazardous Waste
- Use Licensed Disposal Company

- Follow Regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Methyl propionate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling Methyl
propionate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b153301#personal-protective-equipment-for-handling-
methyl-propionate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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